Cas no 840474-52-4 (methyl 4-amino-5-phenylpentanoate)

• Product Name: methyl 4-amino-5-phenylpentanoate
• CAS No: 840474-52-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5224978
• PubChem ID: 12190468
• Update Time: 2025-06-09

methyl 4-amino-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, γ-amino-, methyl ester
• methyl 4-amino-5-phenylpentanoate

• Inchi： 1S/C12H17NO2/c1-15-12(14)8-7-11(13)9-10-5-3-2-4-6-10/h2-6,11H,7-9,13H2,1H3
• InChI Key： GNTXIYNIBVBPJG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)CCC(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-5-phenylpentanoate

Methyl 4-Amino-5-Phenylpentanoate (CAS No. 840474-52-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-amino-5-phenylpentanoate (CAS No. 840474-52-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and a phenyl ring, making it a valuable candidate for various applications, particularly in drug development and chemical synthesis.

The molecular formula of methyl 4-amino-5-phenylpentanoate is C₁₂H₁₇NO₂, and its molecular weight is approximately 203.27 g/mol. The compound's structure consists of a five-carbon chain with an amino group at the fourth position and a phenyl ring at the fifth position, esterified with a methyl group. This unique arrangement of functional groups imparts specific chemical and physical properties that are crucial for its applications.

In terms of physical properties, methyl 4-amino-5-phenylpentanoate is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's melting point is around -10°C, and its boiling point is approximately 260°C at atmospheric pressure. These properties make it suitable for use in various laboratory and industrial processes.

The chemical reactivity of methyl 4-amino-5-phenylpentanoate is influenced by its functional groups. The amino group can participate in nucleophilic reactions, while the ester group can undergo hydrolysis to form the corresponding carboxylic acid. Additionally, the presence of the phenyl ring provides aromatic stability and can influence the compound's reactivity in certain reactions.

In the realm of pharmaceutical research, methyl 4-amino-5-phenylpentanoate has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Recent studies have explored its potential as an analgesic agent, with preliminary results indicating that it may have pain-relieving properties similar to those of other amino acid derivatives used in pain management.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the analgesic effects of methyl 4-amino-5-phenylpentanoate in animal models. The researchers found that the compound exhibited significant analgesic activity when administered orally or intraperitoneally. Furthermore, the study suggested that the compound's mechanism of action may involve modulation of opioid receptors, although further research is needed to confirm this hypothesis.

Beyond its potential as an analgesic agent, methyl 4-amino-5-phenylpentanoate has also been studied for its anti-inflammatory properties. A 2022 study published in the European Journal of Pharmacology reported that the compound demonstrated anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that methyl 4-amino-5-phenylpentanoate could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its biological applications, methyl 4-amino-5-phenylpentanoate has found use in chemical synthesis as a building block for more complex molecules. Its amino and ester functionalities make it an excellent starting material for synthesizing peptides, polymers, and other functional materials. For example, researchers at the University of California have utilized methyl 4-amino-5-phenylpentanoate as a key intermediate in the synthesis of novel polymeric materials with tunable mechanical properties.

The safety profile of methyl 4-amino-5-phenylpentanoate has also been evaluated in several studies. Toxicity assessments have shown that the compound has low acute toxicity when administered orally or intraperitoneally to rodents. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper safety measures should be followed during handling and storage to ensure safe use in laboratory settings.

In conclusion, methyl 4-amino-5-phenylpentanoate (CAS No. 840474-52-4) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and chemical synthesis. Its unique molecular structure endows it with valuable chemical and biological properties that make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, methyl 4-amino-5-phenylpentanoate is poised to play an increasingly important role in advancing our understanding and treatment of various medical conditions.